Cas no 890934-29-9 (6-Chloro-2-fluoro-3-methyl-benzaldehyde oxime)

6-Chloro-2-fluoro-3-methyl-benzaldehyde oxime structure
890934-29-9 structure
Product Name:6-Chloro-2-fluoro-3-methyl-benzaldehyde oxime
CAS No:890934-29-9
MF:C8H7ClFNO
MW:187.598684549332
CID:2132711
Update Time:2023-11-18

6-Chloro-2-fluoro-3-methyl-benzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 6-chloro-2-fluoro-3-methyl-, oxime
    • 6-chloro-2-fluoro-3-methyl-benzaldehyde oxime
    • CID 87121724
    • 6-Chloro-2-fluoro-3-methyl-benzaldehyde oxime
    • Inchi: 1S/C8H7ClFNO/c1-5-2-3-7(9)6(4-11-12)8(5)10/h2-4,12H,1H3/b11-4+
    • InChI Key: POMVNDJNHPDSPO-NYYWCZLTSA-N
    • SMILES: ClC1C=CC(C)=C(C=1/C=N/O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Topological Polar Surface Area: 32.6
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